molecular formula C14H13Cl B8316617 1-Chloro-2-[(2-methylphenyl)methyl]benzene CAS No. 88521-04-4

1-Chloro-2-[(2-methylphenyl)methyl]benzene

Cat. No.: B8316617
CAS No.: 88521-04-4
M. Wt: 216.70 g/mol
InChI Key: RDQVWUSWGRCAPU-UHFFFAOYSA-N
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Description

1-Chloro-2-[(2-methylphenyl)methyl]benzene is a useful research compound. Its molecular formula is C14H13Cl and its molecular weight is 216.70 g/mol. The purity is usually 95%.
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Properties

CAS No.

88521-04-4

Molecular Formula

C14H13Cl

Molecular Weight

216.70 g/mol

IUPAC Name

1-chloro-2-[(2-methylphenyl)methyl]benzene

InChI

InChI=1S/C14H13Cl/c1-11-6-2-3-7-12(11)10-13-8-4-5-9-14(13)15/h2-9H,10H2,1H3

InChI Key

RDQVWUSWGRCAPU-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=CC=C1CC2=CC=CC=C2Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

3.49 g (10.00 mmol) of an isomeric mixture comprising 45% of 2-(2-chlorobenzyl)-4-tert.-butyl-toluene and 55% of 2-(2-chlorobenzyl)-5-tert.-butyltoluene (total content of both isomers in the charge material: 78%), 9.2 g (100.00 mmol) of toluene, dried, and 0.8 g (5.00 mmol) of anhydrous, sublimed iron(III) chloride were placed in a flask, fitted with magnetic stirrer and reflux condenser. The mixture was stirred for 6 h at 50° C. The mixture (13.5 g) was then cooled to room temperature and analyzed by gas chromatography. 15.7% of 2-(2-chlorobenzyl)toluene (corresponding to the theoretical yield) could be detected as the only diphenylmethane derivative.
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